Cas no 67827-70-7 (Benzenesulfonyl chloride, 3-(acetylbutylamino)-4-methoxy-)

• Product Name: Benzenesulfonyl chloride, 3-(acetylbutylamino)-4-methoxy-
• CAS No: 67827-70-7
• MF: C₁₃H₁₈ClNO₄S
• MW: 319.8043217659
• CID: 528137
• PubChem ID: 105703
• Update Time: 2025-04-19

Benzenesulfonyl chloride, 3-(acetylbutylamino)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3-(acetylbutylamino)-4-methoxy-
• 3-[Acetyl(butyl)amino]-4-methoxybenzenesulfonic acid chloride
• 3-[Acetyl(butyl)amino]-4-methoxybenzenesulfonyl chloride
• DTXSID30886915
• 67827-70-7
• 3-(Acetylamino)-N-butyl-4-methoxybenzenesulfonyl chloride

• Inchi： 1S/C13H18ClNO4S/c1-4-5-8-15(10(2)16)12-9-11(20(14,17)18)6-7-13(12)19-3/h6-7,9H,4-5,8H2,1-3H3
• InChI Key： VLTIFTBTSRFWQU-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C=1)N(C(C)=O)CCCC)OC)(=O)=O

Computed Properties

• Exact Mass: 319.06464
• Monoisotopic Mass: 319.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 63.68